3-(4-(Trifluoromethoxy)phenylamino)propanenitrile

• Molecular Formula: C10H9F3N2O
• Molecular Weight: 230.19 g/mol
• IUPAC Name: 3-[4-(trifluoromethoxy)anilino]propanenitrile
• InChI: InChI=1S/C10H9F3N2O/c11-10(12,13)16-9-4-2-8(3-5-9)15-7-1-6-14/h2-5,15H,1,7H2
• InChI Key: JIGWBKJSVZNOTN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NCCC#N)OC(F)(F)F

Description

3-(4-(Trifluoromethoxy)phenylamino)propanenitrile is a useful research compound. Its molecular formula is C10H9F3N2O and its molecular weight is 230.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(4-Trifluoromethoxyanilino)propionamide may be prepared in the following manner: 3-(4-trifluoromethoxyanilino)propionitrile (5.4 g), obtained in Example 1, and concentrated sulphuric acid (20 cc) are heated to 90° C. for 2 hours. After cooling to a temperature of 20° C., this solution is added to ice (250 g) and the pH is brought to 9-10 with concentrated sodium hydroxide (10N). 3-(4-Trifluoromethoxyanilino)propionamide (4.2 g), m.p. 76° C., is thereby isolated directly.